4-(6-Amino-5-cyano-3-methyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)-2-methoxyphenyl acetate

• IUPAC Name: [4-(6-amino-5-cyano-3-methyl-2,4-dihydropyrano[2,3-c]pyrazol-4-yl)-2-methoxyphenyl] acetate
• InChI: InChI=1S/C17H16N4O4/c1-8-14-15(11(7-18)16(19)25-17(14)21-20-8)10-4-5-12(24-9(2)22)13(6-10)23-3/h4-6,15H,19H2,1-3H3,(H,20,21)
• InChI Key: HEOJFRLBIHWAIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC(=C(C=C3)OC(=O)C)OC
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

The compound “4-(6-Amino-5-cyano-3-methyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)-2-methoxyphenyl acetate” is a type of pyrazole derivative. Pyrazole derivatives are a class of compounds that have been found to have a wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles has been achieved using disulfonic acid imidazolium chloroaluminate as a catalyst. The reaction involves the one-pot multi-component condensation of aryl aldehydes with ethyl acetoacetate, malononitrile, and hydrazine hydrate.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization, and potential biological activities. The development of environmentally friendly and efficient synthesis methods could also be a focus.